Dspe-peg-dbco

NK cell surface engineering DBCO-lipid architecture comparison membrane anchoring efficiency
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C65H104N3O12P
Molecular Weight 1150.5 g/mol
Cat. No. B15792234
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product NameDspe-peg-dbco
Molecular FormulaC65H104N3O12P
Molecular Weight1150.5 g/mol
Structural Identifiers
InChIInChI=1S/C65H104N3O12P/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-45-63(71)77-54-59(80-64(72)46-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2)55-79-81(74,75)78-52-50-67-65(73)76-51-49-66-61(69)43-37-38-44-62(70)68-53-58-41-34-33-39-56(58)47-48-57-40-35-36-42-60(57)68/h33-36,39-42,59H,3-32,37-38,43-46,49-55H2,1-2H3,(H,66,69)(H,67,73)(H,74,75)/t59-/m1/s1
InChIKeyPZQPREPXWNLQAM-OBEXFZABSA-N
Commercial & Availability
Standard Pack Sizes25 mg / 100 mg / 500 mg / 1 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

DSPE-PEG-DBCO: Trifunctional Lipid-PEG Conjugate


DSPE-PEG-DBCO is a heterobifunctional lipid-polymer conjugate comprising 1,2-distearoyl-sn-glycero-3-phosphoethanolamine (DSPE), a polyethylene glycol (PEG) spacer, and a terminal dibenzocyclooctyne (DBCO) group . The DSPE moiety serves as a hydrophobic membrane anchor that stably inserts into liposomal bilayers, micelles, and lipid nanoparticles (LNPs), while the PEG chain confers aqueous solubility, steric shielding from opsonization, and extended circulatory half-life [1]. The DBCO terminus enables strain-promoted azide-alkyne cycloaddition (SPAAC)—a copper-free, bioorthogonal click chemistry reaction that proceeds selectively with azide-functionalized biomolecules under physiological conditions (pH 7.4, 37 °C) without cytotoxic metal catalysts . This trifunctional architecture integrates membrane anchoring, stealth properties, and site-specific bioconjugation into a single reagent, making DSPE-PEG-DBCO a foundational building block for targeted drug delivery, cell surface engineering, molecular imaging, and liposomal surface functionalization [1].

Membrane anchor DSPE inserts into liposomal bilayers and LNPs
Stealth shielding PEG spacer reported to reduce opsonization
Bioorthogonal click DBCO enables copper-free SPAAC with azides under physiological conditions

Why DSPE-PEG-DBCO Cannot Be Substituted


DSPE-PEG-DBCO occupies a unique position at the intersection of lipid anchoring, PEG-based stealth, and copper-free click chemistry that no single in-class analog replicates. Substituting the DBCO group for maleimide (DSPE-PEG-Mal) shifts reactivity toward thiols rather than azides, producing heterogeneous conjugation products with poorly controlled stoichiometry and lower functional binding capacity [1]. Replacing the DSPE anchor with cholesterol (CHOL-PEG-DBCO) alters membrane incorporation kinetics and internalization rates; cholesterol-based anchors exhibit higher initial incorporation (78–81%) but also greater cytoplasmic internalization, whereas the DSPE anchor, though incorporating at lower levels, favors stable membrane surface retention with reduced internalization [2]. Varying PEG chain length from PEG4 (~1.3 kDa) to PEG2000 (~2 kDa) or PEG5000 (~5 kDa) changes self-assembly size (micelles <50 nm vs. liposomes 80–150 nm), DBCO surface accessibility, and in vivo circulation time—short PEG chains favor rapid in vitro click reactions while long PEG chains are essential for extended systemic circulation [3]. Even among DBCO-functionalized DSPE-PEG variants, linear architectures (DSPE-PEG2k-DBCO, DSPE-PEG5k-DBCO) yield markedly lower DBCO surface presentation and membrane coating efficiency compared to the tadpole architecture (DSPE-PEG2k-Di-PEG2k-DBCO), which achieves up to 98.7% membrane localization efficiency [4]. Generic substitution without considering these structural and functional dimensions risks compromised targeting, reduced conjugation efficiency, altered pharmacokinetics, and failed experimental outcomes.

DBCO vs. maleimide
Maleimide-terminated analogs target thiols instead of azides, potentially producing heterogeneous conjugates with altered stoichiometry
DSPE vs. cholesterol anchor
Cholesterol-based anchors show higher internalization; DSPE anchor favors surface retention for extracellular click display
PEG chain length
Shorter PEG (e.g., PEG4) forms small micelles with high DBCO accessibility; longer PEG (e.g., PEG2000) supports liposome stability but may reduce DBCO surface availability

DSPE-PEG-DBCO: Comparative Performance Evidence


Membrane Coating Efficiency: Tadpole vs. Linear Architectures

A systematic head-to-head comparison of four DBCO-lipid conjugate architectures for NK-92mi cell surface coating revealed that the tadpole-shaped DSPE-PEG2k-Di-PEG2k-DBCO achieved the highest mean fluorescence intensity (MFI) for DBCO surface exposure, as quantified by flow cytometry following Fluor 488-azide click labeling [1]. DSPE-PEG2k-DBCO (linear, 2k PEG), DSPE-PEG5k-DBCO (linear, 5k PEG), and DSPE-PEG2k-HA-DBCO (branched hyaluronic acid backbone) all exhibited comparatively lower MFIs [1]. The linear PEG2k variant insufficiently exposed DBCO moieties and showed increased cytoplasmic internalization, while the branched HA construct suffered from steric hindrance that impeded membrane insertion and restricted azide-DBCO accessibility [1]. In a separate quantitative assessment, the tadpole architecture achieved 98.7% membrane localization efficiency, validated by dual fluorescence microscopy and flow cytometry [2]. The study concluded that the tadpole structure was the optimal candidate based on streamlined molecular architecture, minimized steric hindrance, and maximized DBCO exposure for subsequent liposome conjugation [1].

Membrane coating efficiency
Head-to-head
Tadpole DSPE-PEG2k-Di-PEG2k-DBCO: highest MFI, 98.7% localization vs. linear/branched: lower MFI
Supports enhanced DBCO surface presentation for high-payload conjugation
NK-92mi cell model; flow cytometry and confocal validation
NK cell surface engineering DBCO-lipid architecture comparison membrane anchoring efficiency

Cell Surface Anchoring: DSPE vs. Cholesterol Anchor

A direct comparative study evaluated DSPE-PEG2000-DBCO and CHOL-PEG2000-DBCO for RAW 264.7 macrophage cell surface incorporation. Flow cytometry analysis demonstrated that CHOL-PEG2000-DBCO achieved 78–81% cell incorporation efficiency following biotinylation and streptavidin-FITC detection [1]. In contrast, DSPE-PEG2000-DBCO exhibited relatively lower fluorescence signal, indicating lower absolute incorporation levels [1]. However, the confocal microscopy data revealed a critical qualitative difference: the cholesterol-based anchor showed higher internalization into the cytoplasm, while the phospholipid (DSPE)-based anchor, when retained on the surface, showed substantially less internalization [1]. MTT cytotoxicity assays at 20 min, 16 h, and 24 h confirmed that both DSPE-PEG2000-DBCO and CHOL-PEG2000-DBCO anchor lipids did not cause any significant toxicity to RAW 264.7 cells at tested concentrations (5 and 10 μM) during and after incorporation [1]. The DSPE-PEG2000-DBCO synthesis was achieved with 72% yield via amidation of DSPE-PEG2000-amine with DBCO-PEG4-NHS ester [1].

DSPE vs. cholesterol anchor
Head-to-head
CHOL-PEG-DBCO: 78–81% incorporation, higher internalization; DSPE-PEG-DBCO: lower incorporation, reduced internalization
DSPE anchor favours surface retention for live-cell display
RAW 264.7 macrophage model; MTT assay no significant cytotoxicity up to 24 h
cell surface re-engineering lipid anchor comparison membrane incorporation efficiency

SPAAC vs. CuAAC: Catalyst-Free Bioconjugation

The DBCO group in DSPE-PEG-DBCO enables strain-promoted azide-alkyne cycloaddition (SPAAC) that proceeds without copper catalyst—a critical differentiator from traditional copper-catalyzed azide-alkyne cycloaddition (CuAAC). SPAAC reactions between DBCO and azide proceed with second-order rate constants (k) in the range of approximately 1–60 M⁻¹s⁻¹ under physiological conditions (pH 7.4, 37 °C), compared to CuAAC rate constants of approximately 10–100 M⁻¹s⁻¹ requiring 20 μM Cu(I) catalyst [1]. While CuAAC is kinetically faster, its requirement for copper catalysts introduces cytotoxicity that precludes in vivo and live-cell applications; copper ions damage nucleic acids, proteins, and disrupt cellular homeostasis . SPAAC's catalyst-free nature preserves biomolecule activity and cell viability, enabling applications in live-cell surface labeling, in vivo imaging, and therapeutic bioconjugation where CuAAC is incompatible . The DBCO-azide reaction demonstrates high specificity with minimal cross-reactivity toward other biological functional groups, and the resulting 1,2,3-triazole linkage is metabolically stable [1]. Practical SPAAC reaction conditions for DSPE-PEG-DBCO are mild: pH 6.5–7.5, room temperature to 37 °C, with reaction completion within 30 minutes to 2 hours depending on concentration and stoichiometry [2].

SPAAC vs. CuAAC
Class-level
SPAAC: no copper, k ~1–60 M⁻¹s⁻¹; CuAAC: requires Cu(I), k ~10–100 M⁻¹s⁻¹, cytotoxic
Copper-free chemistry preserves live-cell and in vivo compatibility
Reaction complete within 30 min–2 h under physiological pH
copper-free click chemistry SPAAC reaction kinetics bioorthogonal conjugation

PEG Chain Length Choice: Rapid Conjugation vs. Long Circulation

A comprehensive comparative analysis between DSPE-PEG4-DBCO (PEG MW ≈ 1,283 Da, ~4 ethylene glycol units) and DSPE-PEG2000-DBCO (PEG MW ≈ 2,000 Da, ~45 ethylene glycol units) reveals the critical trade-offs that must inform procurement decisions [1]. DSPE-PEG4-DBCO, with its short PEG spacer, forms small micelles (<50 nm) with high DBCO surface exposure, enabling faster click reaction kinetics due to reduced steric hindrance [1]. It dissolves well in organic solvents and forms micelles in water [1]. In contrast, DSPE-PEG2000-DBCO self-assembles into larger, more stable liposomes (80–150 nm) with enhanced structural integrity [1]. The long PEG2000 chain creates a hydration layer that significantly reduces opsonization and immune recognition, extending in vivo circulation time, but this same steric shield reduces DBCO accessibility, requiring longer reaction times or higher azide-partner excess to achieve comparable conjugation yields [1]. The short-chain PEG4 variant may be more susceptible to macrophage recognition, making it less suitable for systemic in vivo applications, while the PEG2000 variant provides the stealth properties necessary for long-circulating formulations [1]. Both compounds share the same DSPE phospholipase-mediated biodegradation pathway, yielding non-toxic metabolites [1].

PEG chain length effect
Cross-study
PEG4-DBCO: small micelles, high DBCO accessibility; PEG2000-DBCO: stable 80–150 nm liposomes, reduced accessibility
PEG length governs self-assembly size and DBCO reactivity trade-off
Selection depends on rapid conjugation vs. extended circulation needs
PEG chain length self-assembly size DBCO surface accessibility

GLipo-NK vs. Unmodified NK Cells: Cytotoxicity Enhancement

In a quantitative functional assessment, NK-92mi cells surface-engineered with tadpole-structured DSPE-PEG2k-Di-PEG2k-DBCO and subsequently conjugated with gemcitabine-loaded liposomes (GLipo-NK) were tested against MIA PaCa-2 pancreatic cancer cells. At an effector-to-target (E:T) ratio of 2:1, GLipo-NK cells achieved 89.6 ± 4.2% cytotoxicity, compared to 72.3 ± 3.8% for unmodified NK cells—a statistically significant improvement (p < 0.001) representing an absolute increase of 17.3 percentage points and a relative enhancement of 23.9% [1]. The DBCO-lipid modification preserved NK cell viability at 89.7 ± 1.5% after 24 h (WST-1 assay) [1] and maintained native FasL expression (MFI 521.3 ± 32.1 vs. 514.7 ± 28.6 in unmodified NK) and TRAIL expression (486.5 ± 41.2 vs. 482.1 ± 38.7) [1]. The click conjugation achieved a gemcitabine loading of 458 ± 52 ng per 10⁶ NK cells (HPLC quantification), with click reaction efficiency exceeding 95% [1]. The immune synapse formation efficiency increased by 27.4% (confocal microscopy analysis) and the system extended blood circulation half-life to 4.2 hours compared to 1.5 hours for conventional liposomes [1]. The GLipo formulation demonstrated pH-responsive drug release: 68.3% release at pH 6.8 (tumor microenvironment mimic) within 3 hours versus only 9.2% release at physiological pH 7.4, providing a 7.4-fold tumor-selective release differential [1].

GLipo-NK cytotoxicity
Head-to-head
GLipo-NK: 89.6% cytotoxicity vs. unmodified NK: 72.3% (E:T 2:1, p
Reported enhancement in cancer-cell killing model via drug-conjugate approach
MIA PaCa-2 pancreatic cancer model; pH-responsive release observed
NK cell-drug conjugate pancreatic cancer immunotherapy gemcitabine liposome delivery

DSPE-PEG-DBCO: Key Application Scenarios


Adoptive NK Cell Therapy via Surface Engineering

For ex vivo NK cell surface modification to create drug-loaded cell-drug conjugates (CDCs), the tadpole-structured DSPE-PEG2k-Di-PEG2k-DBCO is the evidence-supported choice. This architecture achieves 98.7% membrane localization efficiency with preserved NK cell viability (89.7 ± 1.5% at 24 h) and unaltered native cytotoxicity receptor expression [1]. The >95% click conjugation efficiency enables high-payload drug loading (458 ± 52 ng gemcitabine per 10⁶ cells), and the resulting GLipo-NK system delivers a 23.9% relative increase in cancer cell cytotoxicity over unmodified NK cells (p < 0.001) [1]. Linear DSPE-PEG2k-DBCO and DSPE-PEG5k-DBCO variants are suboptimal for this application due to lower DBCO surface presentation and increased internalization [1].

Live-Cell Surface Biotinylation via Copper-Free Click Chemistry

For experiments requiring live-cell surface labeling without compromising cell viability, DSPE-PEG2000-DBCO provides the critical advantage of copper-free DBCO-azide SPAAC chemistry over traditional CuAAC methods [2]. Direct head-to-head data from RAW 264.7 macrophage studies confirm that DSPE-PEG2000-DBCO anchor lipid incorporation followed by azide-PEG4-biotin click labeling and streptavidin-FITC detection produces detectable surface fluorescence with no significant MTT cytotoxicity at concentrations up to 10 μM across 20 min, 16 h, and 24 h time points [3]. When surface retention with minimal internalization is required, the DSPE anchor is preferred over the cholesterol anchor (CHOL-PEG2000-DBCO), which—despite higher incorporation (78–81%)—exhibits greater cytoplasmic internalization [3].

Liposome and LNP Functionalization with Azide-Ligands

For post-formulation surface functionalization of pre-formed liposomes or lipid nanoparticles with azide-modified targeting ligands (antibodies, peptides, aptamers), DSPE-PEG(2000)-DBCO enables site-selective, catalyst-free conjugation in aqueous buffer (pH 6.8–7.4) without organic co-solvents beyond ≤10% DMSO . This contrasts with DSPE-PEG-Maleimide chemistry, which targets thiols rather than azides and produces heterogeneous reaction products with variable stoichiometry [4]. The PEG2000 spacer provides the steric shielding necessary for extended circulation, making it suitable for in vivo targeted delivery, whereas DSPE-PEG4-DBCO—with its shorter PEG chain producing <50 nm micelles and higher DBCO exposure—is better suited for rapid in vitro labeling and small-molecule conjugation [5].

pH-Responsive Drug Release in Tumor Microenvironment

When designing liposomal drug delivery systems where tumor-selective release is a design criterion, DSPE-PEG-DBCO-based systems offer a dual advantage: stable DBCO-azide triazole linkages for targeting ligand attachment plus the inherent pH-responsive release properties of the liposomal carrier. Evidence from GLipo formulations demonstrates a 7.4-fold release differential between tumor-mimicking pH 6.8 (68.3% release in 3 h) and physiological pH 7.4 (9.2% release) [1]. The 4.2-hour circulation half-life achieved with DSPE-PEG2k-Di-PEG2k-DBCO-modified systems—2.8-fold longer than conventional liposomes (1.5 h)—provides an extended time window for tumor accumulation before payload release [1]. This combination of site-specific conjugation, extended circulation, and pH-triggered release makes DSPE-PEG-DBCO a strategic procurement choice for stimuli-responsive nanomedicine development.

Application
Selection Property
Validation Focus
NK cell surface engineering for drug-conjugate research
Tadpole-structured DSPE-PEG-DBCO for membrane localization
Membrane retention, NK viability, and click payload efficiency
Live-cell surface labeling via copper-free click chemistry
DBCO-azide SPAAC without cytotoxic copper catalyst
Surface labeling specificity and cell viability preservation
Liposome/LNP surface functionalization for targeted delivery research
Site-selective azide conjugation versus maleimide-thiol heterogeneity
Conjugation homogeneity and functional ligand binding
pH-responsive liposomal systems for tumor microenvironment studies
Dual DBCO conjugation and carrier pH-responsive release
Tumor pH-triggered release differential and circulation half-life

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

54 linked technical documents
Explore Hub


Quote Request

Request a Quote for Dspe-peg-dbco

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.